Cas no 2228155-61-9 (2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal)
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal
- EN300-1803735
- 2228155-61-9
-
- Inchi: 1S/C7H9N3O3/c1-5(4-11)7-6(10(12)13)3-8-9(7)2/h3-5H,1-2H3
- InChI Key: HOOTUSAMUWNTCW-UHFFFAOYSA-N
- SMILES: O=CC(C)C1=C(C=NN1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.06439116g/mol
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 80.7Ų
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803735-0.05g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 0.05g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-0.1g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 0.1g |
$1384.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-0.25g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 0.25g |
$1447.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-0.5g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 0.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-1.0g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1803735-2.5g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 2.5g |
$3080.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-5.0g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1803735-10.0g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1803735-1g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 1g |
$1572.0 | 2023-09-19 | ||
| Enamine | EN300-1803735-5g |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal |
2228155-61-9 | 5g |
$4557.0 | 2023-09-19 |
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal
Introduction to 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal (CAS No. 2228155-61-9)
2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal, also known by its CAS number 2228155-61-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitro-substituted pyrazole ring and an aldehyde functional group. These structural features contribute to its reactivity and biological activity, making it a valuable candidate for further investigation.
The molecular formula of 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal is C8H9N3O3, and its molecular weight is 187.17 g/mol. The compound's chemical structure consists of a pyrazole ring with a methyl group at the 1-position, a nitro group at the 4-position, and an aldehyde group attached to the 5-position of the pyrazole ring. This arrangement of functional groups imparts specific chemical properties that are crucial for its potential therapeutic applications.
In the context of medicinal chemistry, 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological pathways, including those involved in inflammation and oxidative stress. For instance, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the development of anti-inflammatory drugs.
Additionally, 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal has been investigated for its potential neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal function and cell death. Research has indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and reducing the levels of reactive oxygen species (ROS). These findings suggest that 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal could be developed into a neuroprotective agent for the treatment of neurodegenerative disorders.
The synthesis of 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 4-nitroacetophenone with hydrazine to form 4-nitrophenylhydrazine, followed by cyclization to produce the pyrazole ring. The resulting intermediate is then methylated and oxidized to introduce the aldehyde group. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.
In terms of safety and handling, it is important to note that 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent degradation or unwanted reactions.
The future prospects for 2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal are promising. Ongoing research is focused on optimizing its pharmacological properties and developing more potent derivatives with improved therapeutic indices. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. As our understanding of this compound continues to evolve, it is likely that new applications will emerge, further expanding its potential impact on human health.
2228155-61-9 (2-(1-methyl-4-nitro-1H-pyrazol-5-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)